Cas no 1697870-38-4 (6-cyclopentylimidazo2,1-b1,3,4thiadiazole)

• Product Name: 6-cyclopentylimidazo2,1-b1,3,4thiadiazole
• CAS No: 1697870-38-4
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 4611492
• PubChem ID: 75481663
• Update Time: 2025-07-17

6-cyclopentylimidazo2,1-b1,3,4thiadiazole Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole
• Imidazo[2,1-b]-1,3,4-thiadiazole, 6-cyclopentyl-
• 6-cyclopentylimidazo2,1-b1,3,4thiadiazole

• Inchi： 1S/C9H11N3S/c1-2-4-7(3-1)8-5-12-9(11-8)13-6-10-12/h5-7H,1-4H2
• InChI Key： OAHRLDRMSIYJLQ-UHFFFAOYSA-N
• SMILES： S1C=NN2C=C(C3CCCC3)N=C12

Experimental Properties

• Density: 1.5±0.1 g/cm3

6-cyclopentylimidazo2,1-b1,3,4thiadiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-cyclopentylimidazo2,1-b1,3,4thiadiazole

Introduction to 6-Cyclopentylimidazo[2,1-b][1,3,4]thiadiazole (CAS No. 1697870-38-4)

6-Cyclopentylimidazo[2,1-b][1,3,4]thiadiazole (CAS No. 1697870-38-4) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazothiadiazole class and is characterized by its unique structural features and potential biological activities. The chemical structure of 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole consists of a fused imidazole and thiadiazole ring system, with a cyclopentyl substituent at the 6-position. This specific arrangement of functional groups imparts distinct chemical properties and biological activities that make it a promising candidate for various therapeutic applications.

The synthesis of 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 2-amino-5-cyclopentyl-1,3,4-thiadiazole with an appropriate electrophile to form the desired imidazothiadiazole derivative. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings. The synthetic versatility of this compound allows for the introduction of various functional groups at different positions, thereby expanding its potential applications in drug discovery and development.

In terms of its biological activities, 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole has shown promising results in several areas. Recent studies have demonstrated its potential as an antitumor agent. In vitro assays have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its antitumor properties, 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole has also been investigated for its potential as an antimicrobial agent. Studies have shown that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is thought to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways. These findings highlight the potential of 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole as a candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles in animal models. It demonstrates good oral bioavailability and a long half-life in plasma, which are desirable attributes for a drug candidate. Additionally, toxicological studies have indicated that 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole is well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models.

The structural flexibility of 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole has also been exploited to develop analogs with enhanced biological activities. For example, modifications at the cyclopentyl substituent or the introduction of additional functional groups have led to derivatives with improved potency and selectivity against specific targets. These efforts are ongoing and are expected to yield new compounds with optimized therapeutic profiles.

In conclusion, 6-cyclopentylimidazo[2,1-b][1,3,4]thiadiazole (CAS No. 1697870-38-4) is a promising heterocyclic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover new insights into its mechanisms of action and expand its utility in various medical fields.